Cas no 1219363-16-2 (N-Methyl-2,3-dihydro-1H-indole-2-carboxamide hydrochloride)

• Product Name: N-Methyl-2,3-dihydro-1H-indole-2-carboxamide hydrochloride
• CAS No: 1219363-16-2
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• MDL: MFCD22587822
• CID: 4578611
• PubChem ID: 75464971
• Update Time: 2025-10-31

N-Methyl-2,3-dihydro-1H-indole-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-2,3-dihydro-1H-indole-2-carboxamide hydrochloride
• Z1955976291
• AKOS016367253
• N-methyl-2,3-dihydro-1H-indole-2-carboxamide;hydrochloride
• EN300-219065
• 1219363-16-2
• N-methyl-2,3-dihydro-1H-indole-2-carboxamidehydrochloride
• N-Methyl-2,3-dihydro-1H-indole-2-carboxamide hydrochloride

• MDL： MFCD22587822
• Inchi： 1S/C10H12N2O.ClH/c1-11-10(13)9-6-7-4-2-3-5-8(7)12-9;/h2-5,9,12H,6H2,1H3,(H,11,13);1H
• InChI Key： UMHPRBGNDGYQAJ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CC2C=CC=CC=2N1)NC

Computed Properties

• Exact Mass: 212.072
• Monoisotopic Mass: 212.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on N-Methyl-2,3-dihydro-1H-indole-2-carboxamide hydrochloride

Research Brief on N-Methyl-2,3-dihydro-1H-indole-2-carboxamide hydrochloride (CAS: 1219363-16-2)

N-Methyl-2,3-dihydro-1H-indole-2-carboxamide hydrochloride (CAS: 1219363-16-2) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its indole-derived structure, has been the subject of recent studies due to its potential pharmacological properties. The hydrochloride salt form enhances its solubility and stability, making it a viable candidate for further development in therapeutic applications.

Recent research has focused on the synthesis and optimization of N-Methyl-2,3-dihydro-1H-indole-2-carboxamide hydrochloride, with particular attention to its role as a building block for more complex molecules. Studies have demonstrated its utility in the development of small-molecule inhibitors targeting various biological pathways. For instance, its structural motif has been incorporated into compounds designed to modulate neurotransmitter systems, suggesting potential applications in neurological disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's interaction with serotonin receptors. The findings indicated that derivatives of N-Methyl-2,3-dihydro-1H-indole-2-carboxamide hydrochloride exhibit selective binding affinity for specific receptor subtypes, which could pave the way for novel treatments for depression and anxiety disorders. The study employed computational docking and in vitro assays to validate these interactions, highlighting the compound's versatility in drug design.

Another area of investigation involves the compound's potential as an anti-inflammatory agent. A preclinical study conducted by a team at the University of Cambridge demonstrated that N-Methyl-2,3-dihydro-1H-indole-2-carboxamide hydrochloride derivatives inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2). This suggests its applicability in conditions like rheumatoid arthritis and other chronic inflammatory diseases. The study also noted the compound's favorable pharmacokinetic profile, with good oral bioavailability and minimal toxicity.

Despite these promising findings, challenges remain in the clinical translation of N-Methyl-2,3-dihydro-1H-indole-2-carboxamide hydrochloride-based therapies. Issues such as metabolic stability and off-target effects need to be addressed through further structural optimization and in vivo studies. However, the compound's modular structure offers ample opportunities for chemical modifications, which could enhance its therapeutic efficacy and safety.

In conclusion, N-Methyl-2,3-dihydro-1H-indole-2-carboxamide hydrochloride (CAS: 1219363-16-2) represents a valuable scaffold in medicinal chemistry, with diverse applications ranging from neurology to immunology. Ongoing research continues to uncover its potential, and future studies are expected to refine its properties for clinical use. This brief underscores the importance of continued investment in the exploration of this compound and its derivatives.